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Compound of Interest

Compound Name: (Rac)-Pregabalin-d10

Cat. No.: B12404528

For researchers, scientists, and professionals in drug development, ensuring the safe and
compliant disposal of chemical reagents is a critical component of laboratory operations. This
guide provides essential, step-by-step procedures for the proper disposal of (Rac)-Pregabalin-
d10, a deuterated form of a controlled substance, ensuring the safety of personnel and the
protection of the environment.

(Rac)-Pregabalin-d10, like its non-deuterated counterpatrt, is classified as a controlled
substance in many jurisdictions, including as a Schedule V drug in the United States and a
Schedule 3 Controlled Drug in the United Kingdom.[1][2] Therefore, its disposal is subject to
stringent regulations. The primary principle mandated by regulatory bodies like the U.S. Drug
Enforcement Administration (DEA) is that the substance must be rendered "non-retrievable,"”
meaning it cannot be transformed back into a physical or chemical state that would allow for
misuse.[1][3][4]

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet
(SDS) for (Rac)-Pregabalin-d10 and adhere to all institutional and local safety guidelines.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses with
side shields or goggles, chemical-resistant gloves, and a lab coat.[5]

» Ventilation: Handle the compound in a well-ventilated area, such as a chemical fume hood,
to minimize the risk of inhalation.
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» Spill Management: In the event of a spill, avoid generating dust.[6] Carefully sweep or
vacuum the spilled material into a suitable container for disposal.[5] Clean the affected
surface thoroughly to remove any residual contamination.[5]

Step-by-Step Disposal Protocol
The disposal of (Rac)-Pregabalin-d10 must be conducted in accordance with all applicable
federal, state, and local regulations for controlled substances and chemical waste.

e Segregation and Labeling:

o Do not mix (Rac)-Pregabalin-d10 with other waste streams unless explicitly permitted by
your institution's waste management plan.

o Collect all waste containing (Rac)-Pregabalin-d10, including pure compound,
contaminated materials (e.g., weighing boats, gloves), and solutions, in a dedicated,
properly sealed, and clearly labeled hazardous waste container.

o The label should clearly identify the contents as "Hazardous Waste: (Rac)-Pregabalin-
d10," along with any other components of the waste, and display the appropriate hazard
pictograms.

e On-Site Destruction (for DEA Registrants):

o If your laboratory is registered with the DEA to destroy controlled substances on-site, a
method that renders the compound non-retrievable must be used. Incineration is a
common and effective method.

o The destruction process must be witnessed by at least two authorized employees.[1]

o Meticulous records of the destruction must be maintained, including the quantity
destroyed, the method of destruction, and the signatures of the withesses. These records
must be kept for a minimum of two years and be available for inspection by the DEA.[1][7]

e Third-Party Disposal:

o For laboratories not equipped or authorized for on-site destruction, a licensed hazardous
waste disposal contractor must be used.
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o Ensure the contractor is certified to handle and dispose of controlled substances.

o Package the waste container according to the contractor's specifications and Department
of Transportation (DOT) regulations.

o Complete all necessary waste manifest forms accurately and retain copies for your
records.

o Prohibited Disposal Methods:

o Do not dispose of (Rac)-Pregabalin-d10 down the drain.[3] This is strictly prohibited for
pharmaceutical waste and can lead to environmental contamination.

o Do not dispose of (Rac)-Pregabalin-d10 in the regular trash.[8] This violates regulations
for controlled substances and hazardous chemical waste.

Quantitative Data Summary

While specific quantitative disposal parameters for (Rac)-Pregabalin-d10 are not available, the
following table summarizes key regulatory and safety information.

Parameter Guideline Source

Schedule V Controlled

Regulatory Status (US) DEA
Substance

Regulatory Status (UK) Schedule 3 Controlled Drug [2]

) Must be rendered "non-

Disposal Standard _ [11[3][4]1[°]
retrievable™

On-Site Destruction Minimum of two authorized o

Witnessing employees

Record Retention Period Minimum of two years [1107]

Disposal Decision Workflow
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The following diagram illustrates the decision-making process for the proper disposal of (Rac)-
Pregabalin-d10 in a laboratory setting.

Disposal decision workflow for (Rac)-Pregabalin-d10.

By adhering to these procedures, research professionals can ensure the safe and compliant
disposal of (Rac)-Pregabalin-d10, fostering a secure laboratory environment and upholding
their commitment to environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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